Cas no 2227789-38-8 ((2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane)

• Product Name: (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane
• CAS No: 2227789-38-8
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6149879
• PubChem ID: 165630982
• Update Time: 2025-06-08

(2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane
• (2R)-2-[4-methoxy-2-(trifluoromethyl)phenyl]oxirane
• EN300-1950212
• 2227789-38-8

• Inchi： 1S/C10H9F3O2/c1-14-6-2-3-7(9-5-15-9)8(4-6)10(11,12)13/h2-4,9H,5H2,1H3/t9-/m0/s1
• InChI Key： VQKUTIXAGXSWEQ-VIFPVBQESA-N
• SMILES： FC(C1C=C(C=CC=1[C@@H]1CO1)OC)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane

Introduction to (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane (CAS No. 2227789-38-8)

(2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane (CAS No. 2227789-38-8) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its chiral epoxide structure and the presence of a trifluoromethyl group, offers a range of applications due to its reactivity and functional group diversity.

The chiral epoxide moiety in (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane is particularly noteworthy. Chiral epoxides are valuable intermediates in the synthesis of chiral molecules, which are crucial in the development of pharmaceuticals, agrochemicals, and other fine chemicals. The chirality of this compound ensures that it can be used to synthesize enantiomerically pure products, which is essential for many therapeutic applications where one enantiomer may be more active or less toxic than the other.

The trifluoromethyl group is another key feature of this compound. Trifluoromethylated compounds are known for their enhanced metabolic stability, lipophilicity, and biological activity. These properties make them highly desirable in drug discovery and development. For instance, the introduction of a trifluoromethyl group can improve the pharmacokinetic properties of a drug, such as its half-life and bioavailability, while also reducing potential side effects.

Recent research has highlighted the potential of (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane in various synthetic transformations. One notable application is its use as a building block in the synthesis of complex natural products and bioactive molecules. The reactivity of the epoxide ring allows for selective ring-opening reactions with nucleophiles, leading to the formation of diverse functionalized products. This versatility has been exploited in the synthesis of antitumor agents, antiviral compounds, and other therapeutically relevant molecules.

In addition to its applications in medicinal chemistry, (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane has shown promise in materials science. The combination of its chiral structure and trifluoromethyl group makes it suitable for the preparation of chiral materials with unique optical and electronic properties. These materials have potential applications in areas such as liquid crystals, chiroptical sensors, and asymmetric catalysis.

The synthesis of (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane typically involves several steps, including the formation of a chiral alcohol intermediate followed by oxidation to form the epoxide. Advanced synthetic methods have been developed to achieve high yields and enantioselectivities, making this compound more accessible for large-scale production.

From a safety perspective, it is important to handle (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane with care due to its reactivity and potential for forming hazardous intermediates during chemical reactions. Proper safety protocols should be followed to ensure safe handling and storage.

In conclusion, (2R)-2-4-methoxy-2-(trifluoromethyl)phenyloxirane (CAS No. 2227789-38-8) is a multifaceted compound with significant potential in various scientific fields. Its unique combination of chiral epoxide and trifluoromethyl functionalities makes it an invaluable tool for researchers working on synthetic chemistry, drug discovery, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to remain a focus of interest for many years to come.